2-[(3-cyclopentyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[(3-cyclopentyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C25H25N3O4S/c1-2-31-18-13-11-16(12-14-18)26-21(29)15-33-25-27-22-19-9-5-6-10-20(19)32-23(22)24(30)28(25)17-7-3-4-8-17/h5-6,9-14,17H,2-4,7-8,15H2,1H3,(H,26,29)
• InChI Key: DBOHLZSVDGDJSN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4CCCC4)OC5=CC=CC=C53
• Molecular Formula: C25H25N3O4S
• Molecular Weight: 463.6 g/mol

Description

2-[(3-cyclopentyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C25H25N3O4S and its molecular weight is 463.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structures and Molecular Conformation

Research on compounds with similar structural motifs, such as 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides, focuses on understanding their crystal structures and molecular conformations. These studies are foundational for the design of molecules with specific physical and chemical properties, including drug molecules. The detailed analysis of these structures helps in understanding the interactions that contribute to their stability and reactivity, essential for designing compounds with desired biological activities (Subasri et al., 2017).

Anticancer and Antitumor Activities

Compounds related to the thieno[2,3-d]pyrimidine and pyrimidine derivatives are extensively studied for their potential anticancer and antitumor activities. For instance, studies have shown that modifications to the pyrimidine ring can lead to significant biological activities, including dual inhibition of key enzymes involved in cancer cell proliferation. This includes the synthesis and evaluation of compounds as inhibitors for enzymes like thymidylate synthase (TS) and dihydrofolate reductase (DHFR), which are critical targets in cancer chemotherapy (Gangjee et al., 2008).

Antimicrobial Activity

Derivatives of pyrimidine and thiazolidin compounds have been investigated for their antimicrobial properties. Synthesis of novel derivatives aiming to explore their potential as antimicrobial agents signifies the interest in developing new therapeutics against resistant bacterial and fungal strains. The evaluation of these compounds' antibacterial and antifungal activities can lead to discoveries of new drugs to combat infectious diseases (Horishny et al., 2021).